Betamethasone 17-Propionate 21-Mesylate

Description

Betamethasone 17-Propionate 21-Mesylate is a synthetic corticosteroid known for its anti-inflammatory and immunosuppressive properties. It is a derivative of betamethasone, a glucocorticoid widely used in medical treatments. Primarily, it is used in topical formulations to treat inflammatory skin conditions. Betamethasone 17-Propionate 21-Mesylate functions by targeting glucocorticoid receptors (GRs), which are located in various tissues and are key in regulating immune responses, inflammation, and metabolism. Upon binding to these receptors, the compound modulates the transcription of target genes involved in inflammatory and immune responses. This compound inhibits the activity of phospholipase A2, an enzyme responsible for the release of arachidonic acid, a precursor of pro-inflammatory mediators such as prostaglandins and leukotrienes.

This compound is utilized as a reference standard in analytical chemistry for the development and validation of chromatographic methods. It is also studied for its effects on cellular processes, including inflammation and immune response modulation. In medicine, it is extensively used in dermatology for the treatment of inflammatory skin diseases such as eczema and psoriasis. Moreover, it is utilized in the formulation of topical pharmaceutical products, ensuring effective delivery and stability.

Similar compounds include Betamethasone Dipropionate and Clobetasol Propionate. Betamethasone 17-Propionate 21-Mesylate is unique due to its dual ester and mesylate functional groups, enhancing its lipophilicity and potency compared to other corticosteroids, allowing for better skin penetration and prolonged anti-inflammatory effects. Its molecular formula is C₂₆H₃₅FO₈S and its molecular weight is 526.61 .

• CAS No.: 15423-80-0
• Product Name: Betamethasone 17-Propionate 21-Mesylate
• Molecular Formula: C26H35FO8S
• Molecular Weight: 526.6 g/mol
• IUPAC Name: [(8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-11-hydroxy-10,13,16-trimethyl-17-(2-methylsulfonyloxyacetyl)-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] propanoate
• Standard InChI: InChI=1S/C26H35FO8S/c1-6-22(31)35-26(21(30)14-34-36(5,32)33)15(2)11-19-18-8-7-16-12-17(28)9-10-23(16,3)25(18,27)20(29)13-24(19,26)4/h9-10,12,15,18-20,29H,6-8,11,13-14H2,1-5H3/t15-,18-,19-,20-,23-,24-,25-,26-/m0/s1
• Standard InChIKey: LJIXIWVFIFXMTE-SOMXGXJRSA-N
• SMILES: CCC(=O)OC1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C)C)C(=O)COS(=O)(=O)C
• Canonical SMILES: CCC(=O)OC1(C(CC2C1(CC(C3(C2CCC4=CC(=O)C=CC43C)F)O)C)C)C(=O)COS(=O)(=O)C
• Appearance: Light Yellow to Yellow Solid
• Purity: > 95%
• Synonyms: (11β,16β)-9-Fluoro-11-hydroxy-16-methyl-21-[(methylsulfonyl)oxy]-17-(1-oxopropoxy)pregna-1,4-diene-3,20-dione; 9-Fluoro-11β,17,21-trihydroxy-16β-methylpregna-1,4-diene-3,20-dione 21-Methanesulfonate 17-Propionate
• PubChem Compound: 12960907
• Last Modified: Apr 15 2024